N-(4-ethoxyphenyl)-4-fluoro-2-methylbenzamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-fluoro-2-methylbenzamide
• InChI: InChI=1S/C16H16FNO2/c1-3-20-14-7-5-13(6-8-14)18-16(19)15-9-4-12(17)10-11(15)2/h4-10H,3H2,1-2H3,(H,18,19)
• InChI Key: SCGMWXGTSRSGSB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)F)C
• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.30 g/mol

Description

N-(4-ethoxyphenyl)-4-fluoro-2-methylbenzamide is an organic compound that belongs to the class of benzamides This compound is characterized by the presence of an ethoxy group attached to a phenyl ring, a fluoro group, and a methyl group attached to a benzamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-ethoxyphenyl)-4-fluoro-2-methylbenzamide typically involves the reaction of 4-ethoxyaniline with 4-fluoro-2-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(4-ethoxyphenyl)-4-fluoro-2-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The ethoxy group can be oxidized to form a corresponding phenol derivative.

Reduction: The fluoro group can be reduced under specific conditions to yield a hydrogenated product.

Substitution: The fluoro group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a common method.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or thiourea.

Major Products Formed

Oxidation: Formation of 4-hydroxyphenyl derivative.

Reduction: Formation of 4-hydroxy-2-methylbenzamide.

Substitution: Formation of substituted benzamides with various functional groups.

Scientific Research Applications

N-(4-ethoxyphenyl)-4-fluoro-2-methylbenzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which N-(4-ethoxyphenyl)-4-fluoro-2-methylbenzamide exerts its effects involves interactions with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling.

Comparison with Similar Compounds

Similar Compounds

N-(4-ethoxyphenyl)acetamide: Known for its analgesic and antipyretic properties.

4-fluoro-2-methylbenzoic acid: Used as an intermediate in organic synthesis.

N-(4-methoxyphenyl)-4-fluoro-2-methylbenzamide: Similar structure with a methoxy group instead of an ethoxy group.

Uniqueness

N-(4-ethoxyphenyl)-4-fluoro-2-methylbenzamide is unique due to the combination of its ethoxy, fluoro, and methyl groups, which confer specific chemical and biological properties. This uniqueness makes it a valuable compound for various research applications and potential therapeutic uses.